Cas no 4741-63-3 (6-Methoxyphthalide)

• Product Name: 6-Methoxyphthalide
• CAS No: 4741-63-3
• MF: C₉H₈O₃
• MW: 164.158022880554
• MDL: MFCD00094746
• CID: 334216
• PubChem ID: 330539
• Update Time: 2024-10-29

6-Methoxyphthalide Chemical and Physical Properties

Names and Identifiers

• 6-Methoxyphthalide
• 1(3H)-Isobenzofuranone,6-methoxy-
• 6-methoxy-1(3H)-Isobenzofuranone
• 6-Methoxy-3 H -isobenzofuran-1-one
• 6-Methoxy-1,3-dihydro-2-benzofuran-1-one
• MFCD00094746
• 6-Methoxyphtalide
• NSC319476
• NSC-319476
• NSC 319476
• CS-0332108
• MB00644
• 6-Methoxy-3h-isobenzo[b]furan-1-one
• DTXSID40317624
• 6-methoxyisobenzofuran-1 (3H)-one
• 6-methoxy-3H-2-benzofuran-1-one
• AM20080863
• AKOS000276905
• YEGQYRDJSUITQT-UHFFFAOYSA-N
• SCHEMBL2315303
• 1(3H)-Isobenzofuranone, 6-methoxy-
• 6-METHOXY-3H-ISOBENZOFURAN-1-ONE
• 6-methoxyisobenzofuran-1(3h)-one
• 4741-63-3
• A827220
• FT-0635419
• 6-methoxy-3 h-isobenzofuran-1-one
• N11857
• AS-82934
• 6-Methoxy-2-benzofuran-1(3H)-one
• SY064062
• DB-051448

• MDL： MFCD00094746
• Inchi： 1S/C9H8O3/c1-11-7-3-2-6-5-12-9(10)8(6)4-7/h2-4H,5H2,1H3
• InChI Key： YEGQYRDJSUITQT-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C=CC=2C1)OC)=O

Computed Properties

• Exact Mass: 164.04700
• Monoisotopic Mass: 164.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 360.4±42.0 °C at 760 mmHg
• Flash Point: 150.4±22.5 °C
• Refractive Index: 1.562
• PSA: 35.53000
• LogP: 1.36560
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Methoxyphthalide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides